Cas no 74299-85-7 (Propanedioic acid, (3-pyridinylmethylene)-, dimethyl ester)

Propanedioic acid, (3-pyridinylmethylene)-, dimethyl ester structure
74299-85-7 structure
Product Name:Propanedioic acid, (3-pyridinylmethylene)-, dimethyl ester
CAS No:74299-85-7
MF:C11H11NO4
MW:221.209343194962
CID:1767040
PubChem ID:11172070
Update Time:2025-04-21

Propanedioic acid, (3-pyridinylmethylene)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (3-pyridinylmethylene)-, dimethyl ester
    • dimethyl 2-(pyridin-3-ylmethylidene)propanedioate
    • 74299-85-7
    • SCHEMBL3225999
    • 1,3-Dimethyl 2-(pyridin-3-ylmethylidene)propanedioate
    • DTXSID90457620
    • VDFGBWQSBHQBBU-UHFFFAOYSA-N
    • 2-(3-pyridyl)bis(methoxycarbonyl)ethene
    • Inchi: 1S/C11H11NO4/c1-15-10(13)9(11(14)16-2)6-8-4-3-5-12-7-8/h3-7H,1-2H3
    • InChI Key: VDFGBWQSBHQBBU-UHFFFAOYSA-N
    • SMILES: O(C)C(/C(/C(=O)OC)=C\C1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 221.06880783g/mol
  • Monoisotopic Mass: 221.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 65.5Ų
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